3-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H10N2O3/c1-16-8-4-2-7(3-5-8)10-9(11(14)15)6-12-13-10/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key: YNHHGNUVCCLFDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C=NN2)C(=O)O
• Molecular Formula: C11H10N2O3
• DSSTOX Substance ID: DTXSID001233995
• Molecular Weight: 218.21 g/mol
• CAS RN: 618383-46-3

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including those related to "3-(4-methoxyphenyl)-1H-pyrazole-4-carboxylic acid," involves regiospecific reactions, highlighting the importance of precise control over the chemical processes to achieve the desired compound. Techniques such as single-crystal X-ray analysis have been pivotal in confirming the structures of synthesized compounds, ensuring the accuracy of the molecular architecture (Kumarasinghe et al., 2009).

Molecular Structure Analysis

The molecular structure of related pyrazole compounds has been extensively studied using experimental and theoretical approaches, including IR-NMR spectroscopy and X-ray diffraction. These studies reveal detailed insights into the geometry, vibrational frequencies, and electronic properties of the molecules, contributing to a comprehensive understanding of their chemical behavior (Inkaya et al., 2012).

Chemical Reactions and Properties

Pyrazole derivatives undergo a variety of chemical reactions, reflecting their reactivity and functional versatility. These reactions include interactions with aminophenols and diaminopyridine, leading to the formation of novel compounds with distinct chemical properties. Theoretical studies have explored the mechanisms underlying these reactions, offering insights into the factors that govern reactivity and selectivity (Yıldırım & Kandemirli, 2006).

Physical Properties Analysis

The physical properties of pyrazole derivatives are closely related to their molecular structure. Studies involving X-ray crystallography and spectroscopic techniques have elucidated the crystal packing, hydrogen bonding interactions, and conformational dynamics of these compounds. Such analyses are crucial for understanding the material characteristics and potential applications of pyrazole-based compounds (Demir et al., 2010).

Scientific Research Applications

• It is used in the synthesis of new pyrazolyl-substituted thiazole, thiazoline, and thiazoline candidates, as described in a study by Khalifa, Nossier, and Al-Omar (2017) (Khalifa, Nossier, & Al-Omar, 2017).

• This compound serves as an important intermediate in the synthesis of the anticoagulant apixaban, according to research by Wang, Suo, Zhang, Hou, and Li (2017) (Wang, Suo, Zhang, Hou, & Li, 2017).

• It is useful in studying molecular structure and interactions with other molecules, as indicated by Demir, Dinçer, Korkusuz, and Yıldırım (2010) in their research (Demir, Dinçer, Korkusuz, & Yıldırım, 2010).

• The compound also plays a role in the synthesis of p-aminobenzoic acid diamides, as found by Agekyan and Mkryan (2015) (Agekyan & Mkryan, 2015).

• It forms complex hydrogen-bonded framework structures in scientific research applications, as discovered by Asma, Kalluraya, Yathirajan, Rathore, and Glidewell (2018) (Asma, Kalluraya, Yathirajan, Rathore, & Glidewell, 2018).

• Compounds synthesized with this acid have shown in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells, as demonstrated in a study by Hassan, Hafez, and Osman (2014) (Hassan, Hafez, & Osman, 2014).

• Derivatives of this compound have potential for corrosion mitigation in industrial applications, as shown by Singh, Ansari, Quraishi, and Kaya (2020) (Singh, Ansari, Quraishi, & Kaya, 2020).

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and properties. Generally, handling organic compounds requires precautions to avoid ingestion, inhalation, and contact with skin or eyes.

Future Directions

The future directions for this compound would depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential therapeutic uses.